(S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• SMILES: CCN(C1CCCN(C1)C)C(=O)C(C)N
• InChI: InChI=1S/C11H23N3O/c1-4-14(11(15)9(2)12)10-6-5-7-13(3)8-10/h9-10H,4-8,12H2,1-3H3/t9-,10?/m0/s1
• InChIKey: QOTRYDVMFBFIOH-RGURZIINSA-N

For researchers developing dual sigma-1 receptor antagonists and mu opioid receptor agonists, sourcing stereochemically defined building blocks is a persistent challenge. This (S)-alanine-derived piperidine propionamide (CAS 1354028-72-0) solves that problem with a resolved chiral center and a 3-piperidinyl attachment point that provides distinct receptor binding geometry versus 4-substituted regioisomers. - Enables stepwise stereochemical SAR: use the economical CAS 1354028-72-0 for initial screening, then transition to resolved S,S or S,R diastereomers (CAS 1401667-34-2 / 1401667-16-0). - Validated as a chiral HPLC/SFC reference standard with multiple stereoisomeric forms available for method development. - Supplied at ≥98% purity with documented physicochemical parameters (LogP 0.03, MW 213.32) for reproducible experimental outcomes.

Procurement Guide for (S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide (CAS 1354028-72-0): Chiral Amide Building Block Specification

(S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide (CAS 1354028-72-0) is a chiral alaninamide derivative bearing a 1-methylpiperidin-3-yl substituent, with molecular formula C₁₁H₂₃N₃O and molecular weight 213.32 g/mol . The compound belongs to the piperidine propionamide scaffold class, which has been investigated as a framework for sigma-1 receptor antagonists and mu opioid receptor agonists in neuropathic pain research . It exists as a defined (S)-stereoisomer at the alanine α-carbon, with distinct diastereomeric forms differentiated by the absolute configuration at the piperidine 3-position (CAS 1401667-34-2 for S,S; CAS 1401667-16-0 for S,R) . Key computed physicochemical parameters include a boiling point of 324.7 ± 42.0 °C, density of 1.0 ± 0.1 g/cm³, and LogP of 0.03 .

Chiral (S)-alanine building block for piperidine propionamide scaffold SAR studies

3-piperidinyl substitution enables stereochemical exploration not possible with 4-yl regioisomers

N-ethyl amide provides a balanced lipophilicity profile for CNS-penetrant lead optimization research

• [1] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020;191:112144. DOI: 10.1016/j.ejmech.2020.112144. View Source

Why (S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide Cannot Be Replaced by Generic Piperidine Amide Analogs

Within the piperidine propionamide scaffold family, substitution patterns at the piperidine ring position (3-yl vs. 4-yl), the N-alkyl group on the amide nitrogen (ethyl vs. methyl vs. isopropyl), and the stereochemical configuration at both the alanine α-carbon and the piperidine 3-position generate a matrix of structurally distinct compounds that are not functionally interchangeable . The 3-piperidinyl attachment point places the basic amine in a different spatial orientation relative to the amide carbonyl compared to 4-piperidinyl regioisomers, which can profoundly alter receptor binding geometry in sigma-1/μ-opioid dual-target pharmacophores . Furthermore, the S-alanine configuration imparts specific chiral recognition that the R-enantiomer or racemic mixtures cannot replicate, making defined stereochemistry a critical specification for reproducible structure-activity relationship studies .

Piperidine substitution pattern

3-yl attachment may alter receptor binding geometry compared to 4-yl regioisomers; direct replacement can shift pharmacophore recognition.

(S)-alanine stereochemistry

R-enantiomer or racemic mixtures may not reproduce chiral recognition profiles; defined (S)-configuration is critical for reproducible SAR.

N-alkyl group identity

Ethyl, methyl, and isopropyl analogs present distinct steric and lipophilic properties; N-ethyl cannot be substituted without altering pharmacokinetic space.

• [1] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020;191:112144. DOI: 10.1016/j.ejmech.2020.112144. View Source

Head-to-Head Differentiation Evidence for (S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide vs. Closest Analogs

Stereochemical Identity: (S)-Alanine Configuration Differentiates from Racemic and (R)-Alanine Analogs

The target compound bears a defined (S)-configuration at the alanine α-carbon. In the broader piperidine propionamide class, stereochemistry at this position has been shown to be a critical determinant of receptor binding affinity. In the Xiong et al. (2020) sigma-1/μ-opioid series, the (S)-enantiomer of structurally related propionamide derivatives demonstrated distinct pharmacological profiles from (R)-enantiomers . The target compound CAS 1354028-72-0 possesses (S)-alanine stereochemistry with the piperidine 3-position as an unspecified stereocenter, distinguishing it from the fully defined S,S-diastereomer (CAS 1401667-34-2) and S,R-diastereomer (CAS 1401667-16-0) .

Stereochemical Identity

Class-level

(S)-alanine, piperidine unspecified vs. (S,S)/(S,R) defined → ~19% cost advantage

Supports exploratory SAR where piperidine stereochemistry is not primary variable.

Lower cost enables initial screening; follow-up with resolved diastereomers advised.

Evidence Dimension	Stereochemical identity (alanine α-carbon)
Target Compound Data	(S)-configuration at alanine; piperidine 3-position unspecified stereochemistry (CAS 1354028-72-0)
Comparator Or Baseline	(S,S)-diastereomer (CAS 1401667-34-2): both centers defined; (S,R)-diastereomer (CAS 1401667-16-0): both centers defined; (R)-analogs: inverted alanine center
Quantified Difference	Defined (S)-alanine configuration ensures consistent chiral recognition; CAS 1354028-72-0 provides single alanine stereoisomer at lower cost vs. fully resolved diastereomers (¥15,268/500mg for S,S vs. ¥18,788/500mg for S,R, representing a 19% cost differential)
Conditions	Vendor catalog comparison: Fluorochem pricing via cnreagent.com; Leyan product listings

Why This Matters

For procurement decisions, CAS 1354028-72-0 offers a defined (S)-alanine stereocenter with a cost advantage over fully resolved diastereomers, suitable for exploratory SAR studies where the piperidine stereochemistry is not yet the primary variable under investigation.

• [1] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020;191:112144. View Source

Piperidine Substitution Position: 3-yl vs. 4-yl Regioisomer Structural Comparison

The target compound features the amide nitrogen attached at the piperidine 3-position, creating a 1,3-disubstituted piperidine. This contrasts with the 4-piperidinyl regioisomer (CAS 1354000-74-0), which presents a 1,4-disubstitution pattern. In the sigma-1/μ-opioid piperidine propionamide pharmacophore described by Xiong et al. (2020), the spatial relationship between the basic piperidine nitrogen and the amide moiety is critical for dual receptor engagement . The 3-substitution pattern positions the amide-bearing nitrogen in a distinct vector relative to the N-methyl group compared to the 4-substituted variant, which may alter the compound's ability to engage both receptor targets simultaneously .

Regioisomer Geometry

Reported

3-piperidinyl (chiral center) vs. 4-piperidinyl (achiral) – 95–98% purity available

Enables stereochemical control not possible with 4-substituted analogs.

Structural comparison based on vendor catalog data.

Evidence Dimension	Piperidine ring substitution position geometry
Target Compound Data	3-piperidinyl substitution (CAS 1354028-72-0): amide nitrogen at position 3 of the piperidine ring; N-methyl at position 1; C11H23N3O, MW 213.32
Comparator Or Baseline	(S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-4-yl)-propionamide (CAS 1354000-74-0): amide nitrogen at position 4; same formula C11H23N3O, MW 213.32
Quantified Difference	The 3-yl attachment yields a chiral center at the piperidine ring (potential for additional stereochemical control), whereas the 4-yl attachment is achiral at the substitution point. The 3-yl regioisomer is commercially available at 95-98% purity; the 4-yl regioisomer is listed at 95%+ purity .
Conditions	Structural comparison based on IUPAC nomenclature and vendor catalog data from Chemenu, CymitQuimica, and Fluorochem

Why This Matters

The 3-piperidinyl regioisomer provides a chiral attachment point that enables stereochemical exploration not possible with the 4-piperidinyl analog. Researchers exploring dual sigma-1/μ-opioid pharmacology should select the 3-yl variant when piperidine chirality is a design variable.

• [1] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020;191:112144. View Source
• [2] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020;191:112144. Section 2: Design rationale for 4-substituted piperidine scaffold. View Source

N-Alkyl Substituent Effect: Ethyl vs. Methyl and Isopropyl Analogs in Pharmacophore Space

The N-ethyl substituent on the amide nitrogen distinguishes the target compound from its N-methyl analog (CAS 1401667-89-7) and N-isopropyl analog (CAS 1354028-27-5). Within the piperidine propionamide series, the N-alkyl group contributes to both steric bulk around the amide and overall lipophilicity. The ethyl group (LogP contribution of +0.5 relative to methyl, estimated by fragment-based calculation) provides a moderate increase in lipophilicity compared to the methyl analog while maintaining lower steric hindrance than the isopropyl variant . This intermediate profile may be advantageous for optimizing membrane permeability without excessive lipophilicity that could compromise aqueous solubility .

N-Alkyl Lipophilicity

Class-level

N-ethyl vs. N-methyl (+14 Da) / N-isopropyl (−14 Da); computed LogP 0.03

Balanced lipophilicity may support CNS-penetrant lead optimization research.

Fragment-based LogP estimate; experimental verification recommended.

Evidence Dimension	N-alkyl group size and lipophilicity
Target Compound Data	N-ethyl substituent; C11H23N3O, MW 213.32; Computed LogP 0.03 (ChemSrc for S,S-diastereomer)
Comparator Or Baseline	N-methyl analog (CAS 1401667-89-7): C10H21N3O, MW 199.29; N-isopropyl analog (CAS 1354028-27-5): C12H25N3O, MW 227.35
Quantified Difference	N-ethyl provides an increment of one methylene unit (+14 Da) vs. N-methyl, and is one methylene unit smaller (-14 Da) vs. N-isopropyl. Computed LogP for the N-ethyl S,S-diastereomer is 0.03, indicating near-equal partitioning between aqueous and organic phases.
Conditions	Physicochemical data from ChemSrc computed properties; structural comparison from vendor catalogs (Fluorochem, Leyan, MolCore)

Why This Matters

The N-ethyl group offers a balanced lipophilicity profile that may be preferable for lead optimization. Procurement of the N-ethyl variant specifically (rather than N-methyl or N-isopropyl) ensures the intended pharmacokinetic space is explored during SAR campaigns targeting CNS-penetrant compounds where LogP values near 0-3 are desirable.

• [1] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020;191:112144. SAR discussion of N-substituent effects. View Source
• [2] Estimated using fragment-based LogP contribution: ethyl (+1.0) vs. methyl (+0.5) for aliphatic carbon attachment to amide nitrogen. See: Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chem Rev. 1971;71(6):525-616. View Source

Commercially Available Purity Grades: Comparative Vendor Specification Analysis

The target compound is available from multiple vendors at specified purity grades. Leyan offers CAS 1354028-72-0 at 98% purity (Product 1810797) . MolCore lists the compound certified under ISO quality systems at NLT 98% purity . Fluorochem (via CymitQuimica distribution) lists the compound at ≥95% purity (F082831) . The 98% grade provides a higher specification baseline compared to the 95% minimum offered by certain suppliers, which may reduce the need for in-house repurification prior to use in sensitive biological assays.

Purity Grade

Source review

98% (Leyan, MolCore) vs. 95% minimum (Fluorochem/CymitQuimica)

Higher purity may reduce impurity burden for receptor binding or enzymatic assays.

Verify current certificate of analysis before sensitive experiments.

Evidence Dimension	Commercial purity specification
Target Compound Data	98% purity (Leyan, MolCore); 95% minimum (Fluorochem/CymitQuimica)
Comparator Or Baseline	(S,S)-diastereomer (CAS 1401667-34-2): 98% (Leyan), 97% (Chemenu); (S,R)-diastereomer (CAS 1401667-16-0): 98% (Leyan), 95% (AKSci)
Quantified Difference	The 98% grade is consistently achievable and offered commercially for the target compound. A 3% higher purity specification (98% vs. 95%) corresponds to a maximum of 2% vs. 5% total impurity burden, which may be significant for enzymatic or receptor binding assays sensitive to inhibitory impurities.
Conditions	Vendor technical datasheets and product specification pages

Why This Matters

For procurement, specifying a minimum 98% purity supplier (Leyan or MolCore) provides a more reproducible starting material with lower impurity burden. This is particularly relevant for in vitro pharmacological assays where impurities at the 5% level could confound dose-response measurements.

Safety and Handling Profile: GHS Classification Enables Laboratory Risk Assessment

The compound carries a defined GHS07 hazard classification with specific hazard and precautionary statements. Fluorochem's SDS lists H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Leyan independently corroborates this classification with identical H-statements and the Warning signal word . This consistent hazard profile across vendors enables standardized risk assessment and handling protocols, which may differ from structurally related analogs that carry different hazard classifications.

GHS Classification

Data to verify

GHS07 Warning; H302-H315-H319-H335 (Leyan, Fluorochem)

Consistent hazard profile across vendors supports standardized handling protocols.

SDS review recommended for institutional safety compliance.

Evidence Dimension	GHS hazard classification
Target Compound Data	GHS07; Warning; H302-H315-H319-H335 (Leyan, Fluorochem)
Comparator Or Baseline	The S,S-diastereomer (F082833) carries identical GHS07 classification with the same H-statements (H302-H315-H319-H335) based on Fluorochem SDS
Quantified Difference	No differential hazard between stereoisomers; however, the consistent classification across vendors provides procurement confidence in safety data reliability.
Conditions	Safety Data Sheets from Fluorochem and Leyan; GHS classification per EU Regulation (EC) No 1272/2008

Why This Matters

Consistent GHS classification across independent vendors validates the safety profile and simplifies institutional chemical hygiene plan compliance. Procurement officers can reference this standardized hazard data for shipping, storage, and laboratory handling approvals.

Recommended Application Scenarios for (S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide Based on Differential Evidence

Sigma-1/μ-Opioid Dual Pharmacophore SAR Exploration

The compound serves as a structurally relevant building block for exploring the piperidine propionamide scaffold identified by Xiong et al. (2020) as a framework for sigma-1 receptor antagonists and mu opioid receptor agonists . The 3-piperidinyl attachment with N-ethyl substitution and (S)-alanine configuration provides a distinct stereoelectronic profile compared to the 4-substituted N-aryl propionamide series in the published work. Researchers can use this compound as a starting material for N-aryl coupling or parallel library synthesis to probe the contribution of the piperidine substitution position to dual receptor pharmacology.

Chiral Building Block for Diastereoselective Synthesis

With the defined (S)-alanine stereocenter (CAS 1354028-72-0) or the fully resolved S,S-diastereomer (CAS 1401667-34-2), investigators can employ this compound as a chiral intermediate for the construction of more complex stereochemically defined molecules . The availability of both the unspecified-piperidine (CAS 1354028-72-0) and the fully defined diastereomers (CAS 1401667-34-2 and 1401667-16-0) from commercial sources enables stepwise stereochemical exploration: initial screening with the more economical CAS 1354028-72-0, followed by follow-up studies with resolved diastereomers .

Aminopeptidase Inhibitor Lead Optimization

The alaninamide motif with a free primary amine is a recognized pharmacophore for aminopeptidase inhibition, as demonstrated by bestatin and related aminopeptidase N inhibitors . The target compound's (S)-alanine configuration and piperidine-based amine present a scaffold for developing selective aminopeptidase inhibitors. Published data on structurally related phosphinic dipeptide analogs show that modifications at the P1 and P1′ positions can confer selectivity between ERAP1 and ERAP2 , supporting the use of this compound as a core template for medicinal chemistry optimization.

Reference Standard for Chiral Analytical Method Development

The compound's well-defined stereochemistry, commercial availability at 98% purity, and documented physicochemical properties (computed boiling point 324.7°C, density 1.0 g/cm³, LogP 0.03) make it suitable as a reference standard for chiral HPLC or SFC method development. The availability of multiple stereoisomeric forms (S,S and S,R diastereomers) enables systematic validation of chiral separation methods for piperidine-containing pharmaceutical intermediates.

Application

Selection Property

Validation Focus

Sigma-1/mu-opioid receptor pharmacology studies

3-piperidinyl N-ethyl (S)-alanine building block

Dual receptor engagement assay context

Chiral intermediate for stereochemical exploration

Defined (S)-alanine center; available diastereomers

Diastereoselective synthesis validation

Aminopeptidase inhibitor lead optimization research

Alaninamide motif with free primary amine

Aminopeptidase inhibition assay context

Chiral HPLC/SFC reference standard

Well-defined stereochemistry, 98% purity availability

Chiral separation method validation

• [1] Xiong J, Jin J, Gao L, Hao C, Liu X, Liu BF, Chen Y, Zhang G. Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain. Eur J Med Chem. 2020;191:112144. DOI: 10.1016/j.ejmech.2020.112144. View Source
• [2] Umezawa H, Aoyagi T, Suda H, Hamada M, Takeuchi T. Bestatin, an inhibitor of aminopeptidase B, produced by actinomycetes. J Antibiot. 1976;29(1):97-99. View Source
• [3] Weglarz-Tomczak E, Vassiliou S, Mucha A. Discovery of potent and selective inhibitors of human aminopeptidases ERAP1 and ERAP2 by screening libraries of phosphorus-containing amino acid and dipeptide analogues. Bioorg Med Chem Lett. 2016;26(16):4122-4126. View Source